Cas no 394-65-0 (1-fluoro-Isoquinoline)

• Product Name: 1-fluoro-Isoquinoline
• CAS No: 394-65-0
• MF: C₉H₆FN
• MW: 147.149045467377
• CID: 1111928
• PubChem ID: 640962
• Update Time: 2025-04-20

1-fluoro-Isoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-Isoquinoline
• 1-fluoroisoquinoline
• isoquinoline, 1-fluoro-
• InChI=1/C9H6FN/c10-9-8-4-2-1-3-7(8)5-6-11-9/h1-6
• SCHEMBL1741872
• 394-65-0
• DTXSID101315289
• DA-29377
• EN300-5174253

• Inchi： 1S/C9H6FN/c10-9-8-4-2-1-3-7(8)5-6-11-9/h1-6H
• InChI Key： YYMRKWBKEKCKHM-UHFFFAOYSA-N
• SMILES： FC1C2C=CC=CC=2C=CN=1

Computed Properties

• Exact Mass: 147.048427358g/mol
• Monoisotopic Mass: 147.048427358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.216±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 208 ºC
• Flash Point: 114.7±19.8 ºC,
• Refractive Index: 1.5861 (589.3 nm 30 ºC)
• Solubility: Very slightly soluble (0.57 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives